Cas no 879502-26-8 (Ethyl N-(tert-butoxycarbonyl)-3-nitrophenylalaninate)
Ethyl N-(tert-butoxycarbonyl)-3-nitrophenylalaninate Chemical and Physical Properties
Names and Identifiers
-
- Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-3-nitro-, ethyl ester
- 879502-26-8
- MFCD28505108
- ethyl 2-{[(tert-butoxy)carbonyl]amino}-3-(3-nitrophenyl)propanoate
- SCHEMBL3823774
- LS-09868
- 2-tert-butoxycarbonylamino-3-(3-nitro-phenyl)-propionic acid ethyl ester
- Ethyl N-(tert-butoxycarbonyl)-3-nitrophenylalaninate (Boc-DL-Phe(3-NO2)-OEt)
- EthylN-(tert-butoxycarbonyl)-3-nitrophenylalaninate
- PVELRGGHRVALPS-UHFFFAOYSA-N
- ALBB-028503
- AKOS025119979
- ethyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(3-nitrophenyl)propanoate
- Ethyl N-(tert-butoxycarbonyl)-3-nitrophenylalaninate
-
- MDL: MFCD28505108
- Inchi: 1S/C16H22N2O6/c1-5-23-14(19)13(17-15(20)24-16(2,3)4)10-11-7-6-8-12(9-11)18(21)22/h6-9,13H,5,10H2,1-4H3,(H,17,20)
- InChI Key: PVELRGGHRVALPS-UHFFFAOYSA-N
- SMILES: O(C(NC(C(=O)OCC)CC1C=CC=C(C=1)[N+](=O)[O-])=O)C(C)(C)C
Computed Properties
- Exact Mass: 338.14778643Da
- Monoisotopic Mass: 338.14778643Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 454
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 110Ų
Ethyl N-(tert-butoxycarbonyl)-3-nitrophenylalaninate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E258775-500mg |
Ethyl N-(tert-butoxycarbonyl)-3-nitrophenylalaninate |
879502-26-8 | 500mg |
$ 195.00 | 2022-06-05 | ||
| TRC | E258775-1000mg |
Ethyl N-(tert-butoxycarbonyl)-3-nitrophenylalaninate |
879502-26-8 | 1g |
$ 315.00 | 2022-06-05 | ||
| TRC | E258775-2000mg |
Ethyl N-(tert-butoxycarbonyl)-3-nitrophenylalaninate |
879502-26-8 | 2g |
$ 505.00 | 2022-06-05 | ||
| abcr | AB417212-500 mg |
Ethyl N-(tert-butoxycarbonyl)-3-nitrophenylalaninate (Boc-DL-Phe(3-NO2)-OEt); . |
879502-26-8 | 500MG |
€151.00 | 2023-02-03 | ||
| abcr | AB417212-1 g |
Ethyl N-(tert-butoxycarbonyl)-3-nitrophenylalaninate (Boc-DL-Phe(3-NO2)-OEt); . |
879502-26-8 | 1 g |
€172.20 | 2023-07-19 | ||
| abcr | AB417212-5 g |
Ethyl N-(tert-butoxycarbonyl)-3-nitrophenylalaninate (Boc-DL-Phe(3-NO2)-OEt); . |
879502-26-8 | 5 g |
€389.30 | 2023-07-19 | ||
| abcr | AB417212-10 g |
Ethyl N-(tert-butoxycarbonyl)-3-nitrophenylalaninate (Boc-DL-Phe(3-NO2)-OEt); . |
879502-26-8 | 10 g |
€539.60 | 2023-07-19 | ||
| abcr | AB417212-500mg |
Ethyl N-(tert-butoxycarbonyl)-3-nitrophenylalaninate (Boc-DL-Phe(3-NO2)-OEt); . |
879502-26-8 | 500mg |
€157.00 | 2025-04-15 | ||
| abcr | AB417212-1g |
Ethyl N-(tert-butoxycarbonyl)-3-nitrophenylalaninate (Boc-DL-Phe(3-NO2)-OEt); . |
879502-26-8 | 1g |
€173.00 | 2025-04-15 | ||
| abcr | AB417212-5g |
Ethyl N-(tert-butoxycarbonyl)-3-nitrophenylalaninate (Boc-DL-Phe(3-NO2)-OEt); . |
879502-26-8 | 5g |
€381.00 | 2025-04-15 |
Ethyl N-(tert-butoxycarbonyl)-3-nitrophenylalaninate Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on Ethyl N-(tert-butoxycarbonyl)-3-nitrophenylalaninate
Ethyl N-(tert-butoxycarbonyl)-3-nitrophenylalaninate (CAS No. 879502-26-8): A Comprehensive Overview
Ethyl N-(tert-butoxycarbonyl)-3-nitrophenylalaninate, a compound with the chemical formula C14H19NO6, is a significant intermediate in the field of pharmaceutical synthesis. This compound, identified by its CAS number 879502-26-8, has garnered attention due to its utility in the development of novel therapeutic agents. The presence of both a nitro group and an N-(tert-butoxycarbonyl) protecting group makes it a versatile building block for more complex molecules.
The synthesis of Ethyl N-(tert-butoxycarbonyl)-3-nitrophenylalaninate involves a series of well-established organic reactions, including nitration, protection, and esterification. The nitro group, specifically located at the para position relative to the amino group in phenylalanine, enhances the reactivity of the molecule, making it amenable to further functionalization. The tert-butoxycarbonyl (Boc) group serves as an effective protecting group for the amino functionality, ensuring stability during subsequent synthetic steps.
In recent years, Ethyl N-(tert-butoxycarbonyl)-3-nitrophenylalaninate has been explored in the context of drug discovery and development. Its structural features make it a valuable precursor for designing molecules with potential therapeutic applications. For instance, researchers have utilized this compound to synthesize analogs of existing drugs, aiming to improve their efficacy and reduce side effects. The nitro group can be further reduced to an amine, allowing for the introduction of various pharmacophores.
The pharmaceutical industry has shown particular interest in derivatives of Ethyl N-(tert-butoxycarbonyl)-3-nitrophenylalaninate due to their potential role in treating a range of diseases. Studies have indicated that modifications of this scaffold can lead to compounds with anti-inflammatory, anticancer, and antimicrobial properties. The versatility of this intermediate allows chemists to tailor its structure to target specific biological pathways.
One notable application of Ethyl N-(tert-butoxycarbonyl)-3-nitrophenylalaninate is in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of natural peptides but with improved stability and pharmacokinetic properties. The use of this compound as a building block enables the creation of molecules that can interact with biological targets without triggering adverse immune responses.
The chemical properties of Ethyl N-(tert-butoxycarbonyl)-3-nitrophenylalaninate also make it suitable for use in material science applications. Researchers have investigated its potential as a precursor for polymers and coatings that exhibit unique mechanical and thermal properties. The presence of both polar functional groups (nitro and amine) allows for strong interactions with other molecules, enhancing material performance.
Advances in synthetic methodologies have further expanded the utility of Ethyl N-(tert-butoxycarbonyl)-3-nitrophenylalaninate. Techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production processes. These innovations have not only reduced costs but also improved the quality and consistency of the final product.
The safety profile of Ethyl N-(tert-butoxycarbonyl)-3-nitrophenylalaninate is another critical consideration in its application. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure worker safety. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through appropriate personal protective equipment.
In conclusion, Ethyl N-(tert-butoxycarbonyl)-3-nitrophenylalaninate (CAS No. 879502-26-8) is a multifunctional compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with potential therapeutic benefits. As research continues to uncover new uses for this compound, its importance in modern chemistry is likely to grow even further.
879502-26-8 (Ethyl N-(tert-butoxycarbonyl)-3-nitrophenylalaninate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)